Cas no 1805045-98-0 (5-Amino-4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine)

• Product Name: 5-Amino-4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine
• CAS No: 1805045-98-0
• MF: C₇H₆Br₂F₂N₂
• MW: 315.94074678421
• CID: 4811109
• Update Time: 2025-05-19

5-Amino-4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H6Br2F2N2/c8-1-3-5(9)4(12)2-13-6(3)7(10)11/h2,7H,1,12H2
• InChI Key： NWXXZEWRAPQYKN-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)F)C=1CBr)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine

Comprehensive Overview of 5-Amino-4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine (CAS No. 1805045-98-0)

The compound 5-Amino-4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine (CAS No. 1805045-98-0) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring bromine and difluoromethyl substituents, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industry professionals frequently search for terms like "pyridine derivatives in drug discovery" or "halogenated pyridines applications", reflecting the growing interest in this compound's potential.

One of the key reasons for the popularity of 5-Amino-4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine is its role in modern medicinal chemistry. The presence of both amino and bromomethyl groups allows for versatile functionalization, enabling the creation of targeted therapies. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such building blocks, as they can be used to optimize molecular properties like solubility and binding affinity. Searches for "pyridine-based drug candidates 2023" or "fluorinated heterocycles in pharmaceuticals" often lead to discussions about this compound.

In addition to pharmaceutical applications, 5-Amino-4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine has shown promise in agrochemical research. The difluoromethyl group, in particular, is known to enhance the metabolic stability of pesticides and herbicides. This aligns with current industry demands for sustainable crop protection solutions, as seen in search queries like "next-generation agrochemical intermediates" or "eco-friendly halogenated compounds". The compound's ability to act as a precursor for novel active ingredients makes it a topic of interest for R&D teams worldwide.

The synthesis and handling of 5-Amino-4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine require advanced expertise due to its reactive bromine and difluoromethyl functionalities. Laboratories often seek guidance on "safe handling of brominated pyridines" or "storage conditions for halogenated intermediates", emphasizing the need for proper protocols. Despite its complexity, the compound's utility in generating diverse molecular architectures continues to drive its adoption in high-value applications.

From a commercial perspective, CAS No. 1805045-98-0 is increasingly listed in catalogs of fine chemical suppliers, catering to the demand for custom synthesis and contract research services. The rise of precision agriculture and personalized medicine has further amplified its relevance, with queries such as "where to buy 5-Amino-4-bromo pyridine derivatives" becoming more common. Its role in enabling innovations across multiple industries ensures its position as a critical material for future scientific breakthroughs.

Looking ahead, the versatility of 5-Amino-4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine is expected to unlock new opportunities in material science and catalysis. As researchers explore its potential in metal-organic frameworks (MOFs) or photocatalysts, the compound's profile will likely expand beyond traditional applications. This aligns with broader trends in green chemistry and circular economy initiatives, where efficient use of halogenated intermediates is prioritized.